Cas no 2639442-04-7 (1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine)

• Product Name: 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine
• CAS No: 2639442-04-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD33550018
• CID: 5651948
• PubChem ID: 148746684
• Update Time: 2025-05-23

1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methoxypropan-2-yl)cyclopropyl]methanamine
• Cyclopropanemethanamine, 1-(1-methoxy-1-methylethyl)-
• 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine

• MDL： MFCD33550018
• Inchi： 1S/C8H17NO/c1-7(2,10-3)8(6-9)4-5-8/h4-6,9H2,1-3H3
• InChI Key： ODWXISBRDJEUTI-UHFFFAOYSA-N
• SMILES： C1(C(OC)(C)C)(CN)CC1

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 170.7±13.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Additional information on 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine

Comprehensive Overview of 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine (CAS No. 2639442-04-7): Properties, Applications, and Industry Insights

The compound 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine (CAS No. 2639442-04-7) has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and potential applications. This cyclopropylmethanamine derivative is characterized by its methoxypropan-2-yl substituent, which enhances its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical formulations, and advanced material science.

One of the key reasons for the growing interest in 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine is its potential as a building block in the synthesis of bioactive molecules. The cyclopropyl ring, known for its strain and stability, contributes to the compound's ability to interact with biological targets, making it valuable in the development of novel therapeutics. Recent studies highlight its utility in creating inhibitors for enzymes involved in metabolic pathways, a topic of high relevance in the context of personalized medicine and precision healthcare.

In addition to its pharmaceutical applications, 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine is also being investigated for its role in sustainable chemistry. With the global push toward greener alternatives, this compound's efficient synthesis and minimal environmental footprint align with the principles of green chemistry. Industry leaders are particularly interested in optimizing its production processes to reduce waste and energy consumption, addressing the demand for eco-friendly chemical solutions.

The compound's methoxypropan-2-yl group further enhances its solubility and stability, making it suitable for formulations in various industrial applications. For instance, it has been explored as a modifier in polymer chemistry, where its incorporation can improve material properties such as flexibility and thermal resistance. This aligns with the rising demand for high-performance materials in sectors like automotive, aerospace, and electronics.

From a commercial perspective, the market for 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine is expected to grow, driven by its diverse applications and the increasing investment in R&D by major chemical firms. Analysts predict that the compound will play a pivotal role in next-generation innovations, particularly in areas like drug delivery systems and functional materials. Its CAS No. 2639442-04-7 is frequently searched in academic and patent databases, reflecting its relevance in cutting-edge research.

Safety and regulatory compliance are also critical considerations for 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine. While it is not classified as a hazardous substance, proper handling and storage protocols are essential to ensure workplace safety. Regulatory bodies emphasize the importance of adhering to guidelines for chemical management, particularly in industries where the compound is used in large-scale production.

In summary, 1-1-(2-methoxypropan-2-yl)cyclopropylmethanamine (CAS No. 2639442-04-7) represents a promising compound with broad applicability across multiple sectors. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, position it as a key player in the future of chemical science. As research continues to uncover new uses for this molecule, its impact on industries ranging from pharmaceuticals to advanced materials is likely to expand significantly.